Cas no 1806471-58-8 (Ethyl 5-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate)

• Product Name: Ethyl 5-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate
• CAS No: 1806471-58-8
• MF: C₁₄H₁₅BrO₆
• MW: 359.169304132462
• CID: 4958225
• Update Time: 2025-06-07

Ethyl 5-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate

• Inchi： 1S/C14H15BrO6/c1-2-21-14(20)10-7-8(11(16)5-6-15)3-4-9(10)12(17)13(18)19/h3-4,7,12,17H,2,5-6H2,1H3,(H,18,19)
• InChI Key： VRWSJMFMRMBAPY-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C(C(=O)O)O)=C(C(=O)OCC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 397
• XLogP3: 1.4
• Topological Polar Surface Area: 101

Additional information on Ethyl 5-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate

Ethyl 5-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate (CAS No. 1806471-58-8): A Comprehensive Overview

Ethyl 5-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate (CAS No. 1806471-58-8) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a brominated propanoyl group and a carboxy(hydroxy)methyl moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of Ethyl 5-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate is particularly noteworthy. The presence of the bromine atom in the propanoyl group provides a versatile handle for further chemical modifications, such as cross-coupling reactions and nucleophilic substitutions. Additionally, the carboxy(hydroxy)methyl group introduces multiple functional groups that can be exploited for various synthetic transformations. These features make the compound an attractive candidate for the development of novel pharmaceuticals and advanced materials.

In the context of medicinal chemistry, Ethyl 5-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as an intermediate in the preparation of compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, researchers at the University of California have reported the use of this compound in the synthesis of a series of novel inhibitors targeting specific enzymes involved in inflammatory pathways. These inhibitors have demonstrated significant efficacy in preclinical models, highlighting the potential therapeutic applications of derivatives of this compound.

Moreover, the synthetic versatility of Ethyl 5-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate has been leveraged in the development of new synthetic methodologies. A notable example is its use in palladium-catalyzed cross-coupling reactions, which have become increasingly important in modern organic synthesis. These reactions allow for the efficient construction of carbon-carbon bonds, enabling the synthesis of complex molecules with high regio- and stereocontrol. The bromine atom in the propanoyl group serves as an excellent leaving group, facilitating these coupling reactions and expanding the range of possible products.

In addition to its applications in medicinal chemistry, Ethyl 5-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate has also found use in materials science. The presence of multiple functional groups makes it suitable for the preparation of polymers with tailored properties. For example, researchers at MIT have utilized this compound as a monomer to synthesize polymeric materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as drug delivery systems, coatings, and adhesives.

The stability and solubility properties of Ethyl 5-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate are also important considerations for its practical applications. Studies have shown that it exhibits good stability under a wide range of conditions, making it suitable for long-term storage and transportation. Additionally, its solubility profile can be fine-tuned by modifying the ethyl ester group or other functional groups, allowing for optimization based on specific application requirements.

In terms of safety, while detailed toxicological data on Ethyl 5-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate is still limited, preliminary assessments suggest that it is generally safe to handle under standard laboratory conditions. However, as with any chemical compound, appropriate safety measures should be followed to minimize potential risks.

Overall, Ethyl 5-(3-bromopropanoyl)-2-(carboxy(hydroxy)methyl)benzoate (CAS No. 1806471-58-8) represents a versatile and promising compound with a wide range of potential applications. Its unique structural features and synthetic versatility make it an attractive candidate for further research and development in various fields. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.